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Compound of Interest

Compound Name: Ethyl L-lactate

Cat. No.: B032942

An In-depth Technical Guide to Ethyl L-lactate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl L-lactate, a versatile and
environmentally benign solvent and chemical intermediate. The document details its chemical
identity, physicochemical properties, synthesis and analysis protocols, and its applications, with
a particular focus on its relevance to the pharmaceutical industry.

Core Data Summary
Chemical Identity and Molecular Structure

Ethyl L-lactate, the ethyl ester of L-lactic acid, is a chiral molecule with the (S)-configuration.
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Identifier Value
CAS Number 687-47-8[1]
Molecular Formula CsH1003

IUPAC Name ethyl (2S)-2-hydroxypropanoate
(-)-Ethyl L-lactate, Ethyl (S)-2-
Synonyms . . .
hydroxypropionate, L-Lactic acid ethyl ester
SMILES CCOC(=0)--INVALID-LINK--O
InChl Key LZCLXQDLBQLTDK-BYPYZUCNSA-N[1]

Physicochemical Properties

The following table summarizes the key physical and chemical properties of Ethyl L-lactate.

Property Value

Molecular Weight 118.13 g/mol [1][2]

Appearance Clear, colorless liquid[2]

Odor Mild, buttery, creamy, with hints of fruit and
coconut

Boiling Point 154 °C[1][3][4]

Melting Point -26 °C[1][4]

Density 1.034 g/mL at 20 °C[1][4]

Solubility in Water

Miscible

Flash Point

46 °C (115 °F)[2][3]

Vapor Pressure

2 mmHg at 20 °C[1]

Refractive Index (n20/D)

1.4130[1]

Optical Rotation ([a]14/D)

-10° (neat)[1][3]
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Experimental Protocols
Synthesis of Ethyl L-lactate via Fischer Esterification

A common and well-established method for synthesizing Ethyl L-lactate is the Fischer
esterification of L-lactic acid with ethanol, typically in the presence of an acid catalyst.[5]

Materials:

e L-Lactic acid

o Ethanol (anhydrous)

 Sulfuric acid (concentrated) or a solid acid catalyst (e.g., Amberlyst 15)[6]
e Benzene or Toluene (for azeotropic removal of water)

e Sodium bicarbonate solution (saturated)

e Anhydrous magnesium sulfate or sodium sulfate

« Distillation apparatus

Procedure:

o Combine L-lactic acid and an excess of ethanol in a round-bottom flask. The molar ratio of
ethanol to lactic acid is typically between 3:1 and 5:1 to shift the equilibrium towards the
product.

o Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while cooling in an
ice bath. Alternatively, a solid acid catalyst can be used for easier removal.

» Add a water-immiscible solvent like benzene or toluene to the flask and equip it with a Dean-
Stark apparatus and a reflux condenser.

» Heat the reaction mixture to reflux. The water produced during the esterification will be
removed azeotropically and collected in the Dean-Stark trap.
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e Monitor the reaction progress by measuring the amount of water collected. The reaction is
considered complete when no more water is formed.

e Cool the reaction mixture to room temperature.

 If a mineral acid was used as a catalyst, neutralize it by carefully washing the mixture with a
saturated sodium bicarbonate solution until effervescence ceases.

o Separate the organic layer and wash it with brine.
o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.
« Filter to remove the drying agent.

o Purify the crude Ethyl L-lactate by fractional distillation under reduced pressure. Collect the
fraction boiling at the appropriate temperature.

Analysis of Ethyl L-lactate by Gas Chromatography (GC)

The Occupational Safety and Health Administration (OSHA) provides a method for the analysis
of Ethyl L-lactate in air samples, which can be adapted for purity analysis of the synthesized
product.[7]

Instrumentation:

Gas chromatograph (GC)

Flame lonization Detector (FID)

Capillary column suitable for polar analytes (e.g., a polyethylene glycol-based column)

Sampling tubes with a suitable sorbent (e.g., charcoal)[7]
Procedure:

o Sample Preparation: For purity analysis, prepare a dilute solution of the synthesized Ethyl L-
lactate in a suitable solvent such as methylene chloride or methanol. For air samples,
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desorb the Ethyl L-lactate from the sampling tube using a 95:5 (v/v) mixture of methylene
chloride and methanol.[7]

e GC Conditions:
o Injector Temperature: 250 °C
o Detector Temperature: 300 °C

o Oven Temperature Program: An initial temperature of 60 °C held for 2 minutes, followed by
a ramp of 10 °C/min to a final temperature of 200 °C, held for 5 minutes. (Note: This is an
example program and should be optimized for the specific column and instrument).

o Carrier Gas: Helium or Nitrogen at a constant flow rate.
e Injection: Inject a small volume (e.g., 1 pL) of the prepared sample into the GC.

o Data Analysis: Identify the Ethyl L-lactate peak based on its retention time, which should be
confirmed by running a standard solution of pure Ethyl L-lactate. The purity of the sample
can be determined by calculating the peak area percentage of the Ethyl L-lactate peak
relative to the total area of all peaks in the chromatogram.

Visualizations
Synthesis of Ethyl L-lactate via Fischer Esterification

The following diagram illustrates the Fischer esterification process for the synthesis of Ethyl L-
lactate.
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Caption: Fischer Esterification of L-Lactic Acid to Ethyl L-lactate.

Applications in Drug Development

Ethyl L-lactate is considered a "green solvent" due to its derivation from renewable resources,
biodegradability, and low toxicity.[8] These properties make it an attractive alternative to
traditional, more hazardous solvents in the pharmaceutical industry.

» Solvent for Active Pharmaceutical Ingredients (APIs): Its excellent solvency for a wide range
of organic molecules makes it a suitable medium for drug formulation and synthesis.[9]

» Excipient in Drug Formulations: Ethyl L-lactate is used as a solubilizer and carrier in topical
and transdermal drug delivery systems, enhancing the penetration of APIs through the skin.
[91[10]

» Chiral Synthesis: As a chiral building block, Ethyl L-lactate can be used in the synthesis of
enantiomerically pure drug molecules, where specific stereochemistry is crucial for
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therapeutic efficacy and safety.[11]

o Cleaning and Degreasing: In pharmaceutical manufacturing, it serves as an effective and
environmentally friendly solvent for cleaning equipment and removing residues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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